2-(4-Benzyloxy-3-fluorophenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane

• IUPAC Name: 2-(3-fluoro-4-phenylmethoxyphenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C19H22BFO3/c1-14-12-19(2,3)24-20(23-14)16-9-10-18(17(21)11-16)22-13-15-7-5-4-6-8-15/h4-11,14H,12-13H2,1-3H3
• InChI Key: BVAIJDHELIIKMN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=CC(=C(C=C2)OCC3=CC=CC=C3)F
• Molecular Formula: C19H22BFO3
• Molecular Weight: 328.2 g/mol

Description

2-(4-Benzyloxy-3-fluorophenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane (TBF-Dioxaborinane) is a heterocyclic compound containing both oxygen and boron atoms. It is an organoboron compound that has been found to have a number of potential applications in scientific research. TBF-Dioxaborinane has been studied for its ability to act as a catalyst in various chemical reactions, as well as its potential to be used as a fluorescent probe, a drug delivery system, and in the field of nanotechnology.

Mechanism of Action

TBF-Dioxaborinane has been found to act as a Lewis acid in various chemical reactions. It acts as a catalyst by forming strong coordinative bonds with the substrate molecules, thus facilitating the reaction. In addition, TBF-Dioxaborinane has been found to act as a Lewis base in some reactions, forming strong coordinative bonds with the substrate molecules and thus facilitating the reaction.
Biochemical and Physiological Effects
TBF-Dioxaborinane has been studied for its potential to act as a drug delivery system. It has been found to be effective in delivering drugs to specific sites in the body, such as the brain, heart, and liver. In addition, TBF-Dioxaborinane has been found to have antioxidant properties, which may be beneficial in combating oxidative stress.

Advantages and Limitations for Lab Experiments

TBF-Dioxaborinane has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. In addition, TBF-Dioxaborinane has been found to be effective in a wide range of reactions, making it a versatile tool for researchers. However, TBF-Dioxaborinane has some limitations. It is not soluble in water, which can limit its use in certain reactions. In addition, TBF-Dioxaborinane may not be as effective in certain reactions as other catalysts, such as palladium.

Future Directions

There are a number of potential future directions for research on TBF-Dioxaborinane. One potential direction is to further explore its potential to act as a drug delivery system. Another potential direction is to explore its potential to act as a fluorescent probe, which could be used to detect and measure various molecules in biological systems. Additionally, TBF-Dioxaborinane could be further studied for its potential to be used in the field of nanotechnology, such as in the fabrication of nanostructures. Finally, TBF-Dioxaborinane could be studied for its potential to act as a catalyst in a variety of other chemical reactions, such as the synthesis of organic compounds.

Synthesis Methods

TBF-Dioxaborinane can be synthesized using a variety of methods. One method involves the reaction of 4-benzyloxy-3-fluorophenyl boronic acid with trimethyl orthoformate in the presence of a base, such as potassium carbonate. This reaction yields the desired product in a yield of up to 90%. In another method, 4-benzyloxy-3-fluorophenyl boronic acid is reacted with trimethyl orthoformate in the presence of a palladium catalyst. This method yields the desired product in a yield of up to 95%.

Scientific Research Applications

TBF-Dioxaborinane has been studied for its potential to act as a catalyst in various chemical reactions. It has been found to be effective in the synthesis of 1,2-diols, 1,2-diketones, and 1,2-diamines. It has also been found to be effective in the synthesis of polymers, such as polyesters and polyamides. In addition, TBF-Dioxaborinane has been studied for its potential to be used as a fluorescent probe, a drug delivery system, and in the field of nanotechnology.